Cas no 2172588-84-8 (5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid)

• Product Name: 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid
• CAS No: 2172588-84-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6452635
• PubChem ID: 165881619
• Update Time: 2025-06-14

5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethynylpiperidin-1-yl)furan-2-carboxylic acid
• 2172588-84-8
• EN300-1449523
• 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid

• Inchi： 1S/C12H13NO3/c1-2-9-5-3-4-8-13(9)11-7-6-10(16-11)12(14)15/h1,6-7,9H,3-5,8H2,(H,14,15)
• InChI Key： ZKBDXSPMKDZQHW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1N1CCCCC1C#C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid

Research Briefing on 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid (CAS: 2172588-84-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid (CAS: 2172588-84-8) as a promising scaffold for drug discovery. This compound, characterized by its unique furan-carboxylic acid and ethynylpiperidine moieties, has garnered attention for its potential applications in targeting various disease pathways. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid involves multi-step organic reactions, including the coupling of ethynylpiperidine with furan-carboxylic acid derivatives. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for pharmaceutical applications. The compound's structural features, such as its ability to engage in hydrogen bonding and π-π stacking interactions, make it a versatile candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its potent inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The compound's selectivity and low cytotoxicity profile further underscore its potential as a lead compound for developing novel therapeutics.

Ongoing research is exploring the broader applications of 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid, including its role in neurodegenerative diseases and metabolic disorders. Preliminary data suggest its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) drug development. Additionally, its modular structure allows for facile derivatization, enabling the generation of analogs with enhanced pharmacokinetic properties.

In conclusion, 5-(2-Ethynylpiperidin-1-yl)furan-2-carboxylic acid represents a promising chemical entity with diverse therapeutic applications. Future research should focus on elucidating its mechanism of action, optimizing its drug-like properties, and advancing it through preclinical and clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for addressing unmet medical needs.